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Compound of Interest

Compound Name:
N,N-Diisopropylbenzothiazole-2-

sulfenamide

CAS No.: 95-29-4

Cat. No.: B1203013

Get Quote

The vulcanization of rubber is a fundamental process in the manufacturing of a vast array of

elastomeric products. This chemical process creates cross-links between polymer chains,

transforming the tacky, plastic-like raw rubber into a strong, durable, and elastic material.

Accelerators are crucial components in modern vulcanization recipes, as they significantly

reduce the time and temperature required for curing. Among the most widely used accelerators

are sulfenamides, with N,N-diisopropyl-2-benzothiazole sulfenamide (DIBS) being a prominent

example, particularly valued for its delayed-action mechanism.

This delayed action is central to the concept of "scorch safety." Scorch refers to the premature

vulcanization of a rubber compound during mixing and processing stages, before it is shaped

into its final form. If a compound scorches, it becomes stiff and loses its processability, leading

to significant material waste and potential damage to processing equipment. Therefore, an

accelerator that provides a long scorch time, allowing for safe processing, followed by a rapid

cure rate, is highly desirable. DIBS is known for providing excellent scorch safety, making it a

suitable choice for complex processing operations.
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This application note provides a detailed analysis of the scorch safety of DIBS-accelerated

vulcanization. It outlines the underlying chemical mechanisms, presents standardized protocols

for evaluating scorch time, and explains the influence of various compounding ingredients on

this critical processing parameter.

The Chemical Mechanism of DIBS and Scorch Delay
The delayed action of DIBS and other sulfenamide accelerators is a result of a series of

complex chemical reactions that occur during the initial heating of the rubber compound. Unlike

more basic accelerators, sulfenamides do not immediately generate the sulfurating agents

required for cross-linking.

Initial Thermal Decomposition: In the presence of heat and activators (like zinc oxide and

stearic acid), DIBS decomposes to form a benzothiazolyl mercaptan (MBT) intermediate and

an amine (diisopropylamine).

Radical Scavenging: The amine byproduct plays a crucial role in the delay mechanism. It

acts as a scavenger for any premature cross-linking precursors and acidic species that might

otherwise accelerate the onset of vulcanization.

Formation of the Active Sulfurating Agent: The MBT intermediate then reacts with sulfur and

the accelerator-activator complex to form the active sulfurating agent. It is this multi-step

process that introduces the characteristic time delay before rapid cross-linking begins.

The scorch time is essentially the duration of these initial inhibitory and preparatory reactions.

Once the active sulfurating agent is formed in sufficient concentration, the vulcanization

reaction proceeds rapidly.
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1. Compound Preparation
(DIBS, Rubber, Additives)

2. Instrument Preheat
(e.g., 135°C)

3. Sample Loading
(Enclose rotor)

4. Start Test
(Rotor at 2 rpm)

5. Record Torque vs. Time

6. Data Analysis

Determine Minimum Viscosity (ML)

Calculate Scorch Time (t5)
Time to reach ML + 5
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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